Cas no 111371-44-9 (3-Chloro-2-(chloromethyl)-4-methoxypyridine)

• Product Name: 3-Chloro-2-(chloromethyl)-4-methoxypyridine
• CAS No: 111371-44-9
• MF: C₇H₇Cl₂NO
• MW: 192.042579889297
• CID: 4926255
• Update Time: 2025-10-31

3-Chloro-2-(chloromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(chloromethyl)-4-methoxypyridine
• 3-Chloro-2-chloromethyl-4-methoxypyridine
• Pyridine, 3-chloro-2-(chloromethyl)-4-methoxy-
• 3-Chloro-2-(chloromethyl)-4-methoxypyridine

• Inchi： 1S/C7H7Cl2NO/c1-11-6-2-3-10-5(4-8)7(6)9/h2-3H,4H2,1H3
• InChI Key： QPAPZKZOCXTWDQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CN=C1CCl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-2-(chloromethyl)-4-methoxypyridine

Comprehensive Overview of 3-Chloro-2-(chloromethyl)-4-methoxypyridine (CAS No. 111371-44-9)

3-Chloro-2-(chloromethyl)-4-methoxypyridine (CAS No. 111371-44-9) is a specialized chemical compound widely utilized in pharmaceutical and agrochemical research. This pyridine derivative is recognized for its unique structural properties, which make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloro and methoxy functional groups enhances its reactivity, enabling diverse applications in organic synthesis.

In recent years, the demand for 3-Chloro-2-(chloromethyl)-4-methoxypyridine has surged due to its role in developing novel therapeutic agents. Researchers are particularly interested in its potential as a building block for drug discovery and crop protection chemicals. Its molecular framework allows for modifications that can lead to compounds with enhanced efficacy and selectivity, addressing critical challenges in modern medicine and agriculture.

The compound's CAS No. 111371-44-9 is frequently searched in academic and industrial databases, reflecting its growing importance. Users often inquire about its synthesis methods, physical properties, and safety data. For instance, questions like "How to synthesize 3-Chloro-2-(chloromethyl)-4-methoxypyridine?" or "What are the applications of CAS 111371-44-9 in pharmaceuticals?" are common in search engines and AI-driven platforms.

From an environmental perspective, 3-Chloro-2-(chloromethyl)-4-methoxypyridine is also gaining attention for its potential in green chemistry applications. Innovations in catalytic processes and solvent-free reactions are being explored to minimize waste and improve sustainability. This aligns with the global shift toward eco-friendly chemical manufacturing, a topic highly relevant to today's scientific community.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize CAS No. 111371-44-9. These methods ensure purity and quality, which are critical for its use in high-value applications. Additionally, regulatory compliance and proper handling protocols are essential to maintain safety standards in laboratories and production facilities.

In summary, 3-Chloro-2-(chloromethyl)-4-methoxypyridine (CAS No. 111371-44-9) is a versatile compound with significant implications for pharmaceuticals, agrochemicals, and sustainable chemistry. Its multifaceted applications and ongoing research make it a subject of enduring interest for scientists and industry professionals alike.